Cas no 57840-62-7 (Phenol, 4-(6-iodohexyl)-)

• Product Name: Phenol, 4-(6-iodohexyl)-
• CAS No: 57840-62-7
• MF: C₁₂H₁₇IO
• MW: 304.167256116867
• CID: 4046731
• Update Time: 2025-10-31

Phenol, 4-(6-iodohexyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(6-iodohexyl)-

• Inchi： 1S/C12H17IO/c13-10-4-2-1-3-5-11-6-8-12(14)9-7-11/h6-9,14H,1-5,10H2
• InChI Key： ZSOUGLKBPPCQTN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CCCCCCI)C=C1

Computed Properties

• Exact Mass: 304.032
• Monoisotopic Mass: 304.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2A^2

Additional information on Phenol, 4-(6-iodohexyl)-

Phenol, 4-(6-iodohexyl)- (CAS No. 57840-62-7): A Versatile Intermediate in Modern Chemical Biology

Phenol, 4-(6-iodohexyl)-, identified by its Chemical Abstracts Service (CAS) number 57840-62-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development, biomolecular interactions, and synthetic chemistry. The presence of both a phenolic hydroxyl group and an iodinated hexyl side chain makes it a valuable intermediate for various biochemical modifications.

The structural composition of Phenol, 4-(6-iodohexyl)- (CAS No. 57840-62-7) consists of a benzene ring substituted with a hydroxyl group at the fourth position and an iodine atom attached to a hexyl chain at the sixth position. This configuration provides multiple reactive sites that can be exploited for further functionalization. The phenolic group is well-known for its ability to engage in hydrogen bonding, making it useful in the design of bioactive molecules. Meanwhile, the iodine substituent offers a handle for cross-coupling reactions, which are pivotal in constructing complex organic molecules.

In recent years, the demand for specialized intermediates like Phenol, 4-(6-iodohexyl)- has surged due to advancements in medicinal chemistry and biotechnology. One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged its structural framework to develop novel compounds that modulate enzyme activity and receptor binding. These efforts have been particularly fruitful in the pursuit of treatments for neurological disorders and inflammatory conditions.

The utility of Phenol, 4-(6-iodohexyl)- (CAS No. 57840-62-7) extends beyond drug discovery into the realm of biomaterials and nanotechnology. Its ability to form stable complexes with biomolecules has made it a candidate for developing smart drug delivery systems. By integrating this compound into polymeric matrices or nanoparticles, scientists aim to enhance the bioavailability and targeted action of therapeutic agents. Such innovations are critical for improving patient outcomes in chronic diseases where sustained drug release is essential.

Moreover, the chemical reactivity of Phenol, 4-(6-iodohexyl)- has been harnessed in the construction of probes for cellular imaging and diagnostics. The iodine atom serves as a label that can be detected using various spectroscopic techniques, allowing researchers to track molecular interactions within living cells. This capability is invaluable for understanding disease mechanisms at the molecular level and for developing high-throughput screening assays.

The synthesis of Phenol, 4-(6-iodohexyl)- (CAS No. 57840-62-7) involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as hexyl iodide and 4-hydroxybenzaldehyde, chemists can employ palladium-catalyzed cross-coupling reactions to introduce the iodine substituent onto the phenol ring. Subsequent modifications can then be performed to tailor the molecule's properties for specific applications.

In conclusion, Phenol, 4-(6-iodohexyl)-, with its CAS number 57840-62-7, represents a cornerstone in modern chemical biology. Its unique structural attributes enable diverse applications ranging from drug development to advanced materials science. As research continues to uncover new methodologies for molecular manipulation, compounds like this one will undoubtedly play an increasingly pivotal role in addressing complex biological challenges.